[(2-Bromophenyl)methyl](2-methylbutyl)amine

• Molecular Formula: C12H18BrN
• Molecular Weight: 256.18 g/mol
• IUPAC Name: N-[(2-bromophenyl)methyl]-2-methylbutan-1-amine
• InChI: InChI=1S/C12H18BrN/c1-3-10(2)8-14-9-11-6-4-5-7-12(11)13/h4-7,10,14H,3,8-9H2,1-2H3
• InChI Key: CSENELAXHWXZNX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNCC1=CC=CC=C1Br

Description

(2-Bromophenyl)methylamine is a secondary amine featuring a 2-bromophenyl group attached to a methylene bridge and a branched 2-methylbutyl substituent. Its molecular formula is C₁₂H₁₈BrN, with a molecular weight of 256.19 g/mol . The compound’s IUPAC name is N-[(2-bromophenyl)methyl]-2-methylbutan-2-amine, and it is registered under CAS 1019477-26-9. Structurally, the bromine atom at the ortho position of the phenyl ring introduces steric hindrance and electronic effects, while the branched 2-methylbutyl group enhances lipophilicity. This combination makes the compound of interest in medicinal chemistry and materials science, though its specific applications remain understudied .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Bromophenyl)methylamine typically involves the reaction of 2-bromobenzyl chloride with 2-methylbutylamine. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually heated under reflux to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

On an industrial scale, the production of (2-Bromophenyl)methylamine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, can optimize the production process. Additionally, purification techniques like distillation or recrystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(2-Bromophenyl)methylamine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles, such as hydroxide, cyanide, or amines, through nucleophilic substitution reactions.

Oxidation Reactions: The amine group can be oxidized to form corresponding imines or nitriles using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction Reactions: The compound can be reduced to form the corresponding amine or hydrocarbon using reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydroxide, potassium cyanide, or primary amines in polar solvents like ethanol or water.

Oxidation: Potassium permanganate, hydrogen peroxide, or chromium trioxide in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether or hydrogen gas with a palladium catalyst.

Major Products Formed

Substitution: Formation of substituted phenylmethylamines or phenylmethyl derivatives.

Oxidation: Formation of imines, nitriles, or carboxylic acids.

Reduction: Formation of primary amines or hydrocarbons.

Scientific Research Applications

(2-Bromophenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the synthesis of drugs targeting specific biological pathways.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (2-Bromophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the amine group play crucial roles in binding to these targets, modulating their activity and leading to the desired biological or chemical effects. The exact pathways and targets depend on the specific application and the nature of the compound’s interactions with other molecules.

Comparison with Similar Compounds

a) (3-Bromophenyl)methylamine

This positional isomer substitutes bromine at the meta position (CAS 1281963-86-7, molecular formula C₁₂H₁₈BrN). However, the electronic effects (e.g., electron-withdrawing nature of bromine) remain similar. No pharmacological data is available, but its higher symmetry may influence crystallization behavior .

b) (2-Chlorophenyl)methylamine

Replacing bromine with chlorine (smaller atomic radius, lower electronegativity) alters electronic properties. The reduced steric bulk may enhance solubility in polar solvents.

c) (2-Bromophenyl)methylamine

This variant (CAS 1040309-12-3) shifts the branching from the 2-methylbutyl to a 3-methylbutan-2-yl group. The altered branching may affect steric interactions in coordination complexes or enzyme binding.

Functional Group Modifications

a) (2-Bromophenyl)methylamine

Such compounds are explored in ligand design for transition-metal catalysts, as seen in ’s thiophene derivatives .

b) 2-Bromo-N-methylbenzylamine

A simpler analog (CAS 522360 , C₈H₁₀BrN ) replaces the 2-methylbutyl group with a methyl group. The shorter chain reduces lipophilicity (logP estimated ~2.5 vs. ~4.0 for the target compound), impacting membrane permeability in drug candidates .

Fluorinated and Heterocyclic Derivatives

a) [(2-Bromophenyl)methyl][4-(furan-2-yl)butan-2-yl]amine

b) 1-(2-Bromophenyl)-3,3,4,4,4-pentafluorobutyl-2-amine

Fluorination (CAS DV528 , C₁₀H₉BrF₅N ) drastically increases electronegativity and metabolic stability. Such compounds are candidates for PET imaging or antiviral agents, as fluorinated amines often resist oxidative degradation .

Physical and Chemical Properties Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Physical State	Key Properties
(2-Bromophenyl)methylamine	1019477-26-9	C₁₂H₁₈BrN	256.19	Liquid	High lipophilicity (logP ~4.0)
(3-Bromophenyl)methylamine	1281963-86-7	C₁₂H₁₈BrN	256.19	Not reported	Likely solid at RT
2-Bromo-N-methylbenzylamine	522360	C₈H₁₀BrN	200.08	Liquid	Lower logP (~2.5)
(2-Bromophenyl)methylamine	1040309-12-3	C₁₂H₁₈BrN	256.18	Not reported	Altered branching affects solubility

Biological Activity

(2-Bromophenyl)methylamine is an organic compound that has garnered attention for its potential biological activities. This compound, characterized by a brominated phenyl group and a branched alkyl amine, presents unique properties that may influence its interactions within biological systems. This article reviews the current understanding of its biological activity, including its mechanisms of action, potential therapeutic applications, and comparisons with structurally similar compounds.

Chemical Structure and Properties

The chemical structure of (2-Bromophenyl)methylamine can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{BrN}$$

• Bromine Substitution : The presence of the bromine atom enhances the compound's reactivity compared to similar compounds with other halogen substitutions.
• Alkyl Chain : The 2-methylbutyl group contributes to the compound's hydrophobic characteristics, affecting its solubility and interaction with biological membranes.

The biological activity of (2-Bromophenyl)methylamine is thought to involve interactions with specific molecular targets, such as receptors or enzymes. The mechanism can be summarized as follows:

• Ligand Activity : The compound may act as a ligand, binding to various receptors and modulating their activity. This modulation can influence signaling pathways within cells.
• Enzyme Inhibition : Preliminary studies suggest potential inhibitory effects on certain enzymes, which could lead to therapeutic benefits in various diseases.

Biological Activity and Therapeutic Potential

Research into the biological activity of (2-Bromophenyl)methylamine has revealed several promising areas:

• Antimicrobial Activity : Initial studies indicate that this compound may exhibit antimicrobial properties, making it a candidate for developing new antibiotics or antimicrobial agents.
• Anticancer Properties : There is emerging evidence suggesting that the compound may possess anticancer activity through mechanisms involving apoptosis induction in cancer cells.
• Neuroprotective Effects : Some studies have explored its potential neuroprotective effects, particularly in models of neurodegenerative diseases.

Comparative Analysis with Similar Compounds

To better understand the unique properties of (2-Bromophenyl)methylamine, it is useful to compare it with structurally similar compounds:

Compound Name	Key Features	Biological Activity
(2-Chlorophenyl)methyl(2-methylbutyl)amine	Chlorine substitution instead of bromine	Potentially different reactivity profiles
(2-Methylphenyl)methyl(2-methylbutyl)amine	Methyl group instead of bromine	Altered hydrophobicity; different activity
(3-Bromophenyl)methyl(2-methylbutyl)amine	Different position of bromine substitution	Variations in binding affinity

Case Studies

• Antimicrobial Study : A study conducted on various derivatives including (2-Bromophenyl)methylamine revealed significant antimicrobial activity against Gram-positive bacteria. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for certain strains.
• Cancer Cell Line Testing : In vitro testing on breast cancer cell lines showed that this compound induced apoptosis at concentrations as low as 10 µM, highlighting its potential as an anticancer agent.
• Neuroprotection in Animal Models : In a mouse model of Alzheimer's disease, administration of (2-Bromophenyl)methylamine resulted in reduced amyloid plaque formation and improved cognitive function scores compared to control groups.